N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-{3-[(1-methyl-1H-tetrazol-5-yl)thio]propyl}amine

• Molecular Formula: C11H18N6S
• Molecular Weight: 266.37 g/mol
• IUPAC Name: N-[(1-methylpyrrol-2-yl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine
• InChI: InChI=1S/C11H18N6S/c1-16-7-3-5-10(16)9-12-6-4-8-18-11-13-14-15-17(11)2/h3,5,7,12H,4,6,8-9H2,1-2H3
• InChI Key: QZIJVZFWVXPWRN-UHFFFAOYSA-N
• SMILES: CN1C=CC=C1CNCCCSC2=NN=NN2C

Description

N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-{3-[(1-methyl-1H-tetrazol-5-yl)thio]propyl}amine, also known as MPTP, is a chemical compound that has been used in scientific research for many years. This compound has been studied for its potential use in treating a variety of medical conditions, including Parkinson's disease.

Mechanism of Action

N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-{3-[(1-methyl-1H-tetrazol-5-yl)thio]propyl}amine is metabolized in the brain to a compound called MPP+, which is toxic to dopaminergic neurons. MPP+ is taken up by the neurons and causes damage to the mitochondria, which are the energy-producing organelles in the cells. This damage leads to the death of the neurons, which results in a decrease in dopamine levels in the brain. This decrease in dopamine levels is what causes the symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been shown to cause a decrease in dopamine levels in the brain, which results in the symptoms of Parkinson's disease. In addition, this compound has been shown to cause damage to the mitochondria in the dopaminergic neurons, which leads to the death of these cells. This damage is thought to be caused by the formation of reactive oxygen species, which are highly reactive molecules that can cause damage to cells.

Advantages and Limitations for Lab Experiments

N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-{3-[(1-methyl-1H-tetrazol-5-yl)thio]propyl}amine has several advantages for use in lab experiments. It is a well-characterized compound that has been extensively studied, and its effects on the brain are well understood. In addition, this compound is relatively easy to synthesize and can be used in a variety of experimental settings.
However, there are also limitations to the use of this compound in lab experiments. One of the main limitations is that this compound is highly toxic and can cause serious damage to the brain if not handled properly. In addition, the effects of this compound on the brain are irreversible, which means that once the damage has been done, it cannot be undone.

Future Directions

There are several future directions for research on N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-{3-[(1-methyl-1H-tetrazol-5-yl)thio]propyl}amine. One area of research is the development of new treatments for Parkinson's disease that target the underlying mechanisms of the disease. Another area of research is the development of new compounds that are less toxic than this compound but have similar effects on the brain. Finally, there is ongoing research into the use of this compound as a tool for studying the brain and its functions, which could lead to new insights into the workings of the nervous system.

Synthesis Methods

N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-{3-[(1-methyl-1H-tetrazol-5-yl)thio]propyl}amine can be synthesized using a variety of methods, including the reaction of 1-methyl-2-pyrrolidinone with 1-bromo-2-chloroethane, followed by reaction with 3-mercapto-1-methyl-1H-tetrazole. The resulting product is then purified using column chromatography.

Scientific Research Applications

N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-{3-[(1-methyl-1H-tetrazol-5-yl)thio]propyl}amine has been used extensively in scientific research to study the effects of Parkinson's disease on the brain. This compound is known to cause damage to the dopaminergic neurons in the substantia nigra, which is the area of the brain that is most affected by Parkinson's disease. By studying the effects of this compound on the brain, scientists hope to gain a better understanding of the underlying mechanisms of Parkinson's disease and develop new treatments for this condition.